molecular formula C12H13ClO3S B8554911 5-Isopropyl-3-methylbenzofuran-2-sulfonyl chloride

5-Isopropyl-3-methylbenzofuran-2-sulfonyl chloride

Cat. No.: B8554911
M. Wt: 272.75 g/mol
InChI Key: QHBXRWBCUCGBJP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Isopropyl-3-methylbenzofuran-2-sulfonyl chloride is a useful research compound. Its molecular formula is C12H13ClO3S and its molecular weight is 272.75 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H13ClO3S

Molecular Weight

272.75 g/mol

IUPAC Name

3-methyl-5-propan-2-yl-1-benzofuran-2-sulfonyl chloride

InChI

InChI=1S/C12H13ClO3S/c1-7(2)9-4-5-11-10(6-9)8(3)12(16-11)17(13,14)15/h4-7H,1-3H3

InChI Key

QHBXRWBCUCGBJP-UHFFFAOYSA-N

Canonical SMILES

CC1=C(OC2=C1C=C(C=C2)C(C)C)S(=O)(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

The potassium salt of 5-isopropyl-3-methylbenzofuran-2-sulfonic acid (100 mg, 0.34 mmol) was mixed with POCl3 (5 mL) and the reaction mixture was heated at 60° C. over night. The POCl3 was evaporated and the crude product was dissolved in CH2Cl2 and passed through a small amount of silica to give the title compound (30 mg, 33%).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
5-isopropyl-3-methylbenzofuran-2-sulfonic acid
Quantity
100 mg
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step One
Yield
33%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.